Cas no 1396580-45-2 (2-(2-methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide
• CAS No: 1396580-45-2
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5401097
• Update Time: 2025-06-26

2-(2-methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide

• Inchi： 1S/C14H15N3O4/c1-19-10-5-3-4-6-11(10)21-8-13(18)17-12-7-14(20-2)16-9-15-12/h3-7,9H,8H2,1-2H3,(H,15,16,17,18)
• InChI Key： LEZABQXWMUASHS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=NC=N1)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide

Comprehensive Overview of 2-(2-Methoxyphenoxy)-N-(6-Methoxypyrimidin-4-yl)acetamide (CAS No. 1396580-45-2)

2-(2-Methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide, with the CAS number 1396580-45-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of acetamide derivatives, which are known for their versatile applications in drug discovery and crop protection. The unique structural features of this molecule, including its methoxyphenoxy and methoxypyrimidinyl moieties, make it a promising candidate for further exploration in targeted therapies and sustainable agriculture.

In recent years, the demand for novel bioactive molecules has surged, driven by the need for more effective and environmentally friendly solutions. Researchers are particularly interested in compounds like 2-(2-methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide due to their potential to address challenges such as drug resistance and pest control. The compound's molecular structure allows for interactions with specific biological targets, making it a subject of ongoing studies in medicinal chemistry and agrochemical development.

One of the key advantages of 1396580-45-2 is its synthetic versatility. The presence of multiple functional groups enables chemists to modify the compound for enhanced bioactivity or selectivity. This adaptability aligns with current trends in precision medicine and green chemistry, where tailored solutions are prioritized. Additionally, the compound's stability under various conditions makes it suitable for formulation in both pharmaceutical and agricultural products.

The growing interest in sustainable agrochemicals has also put 2-(2-methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide in the spotlight. As farmers and regulators seek alternatives to traditional pesticides, compounds with lower environmental impact and higher target specificity are becoming increasingly valuable. Preliminary studies suggest that this compound could play a role in next-generation crop protection strategies, offering a balance between efficacy and ecological safety.

From a pharmaceutical perspective, CAS 1396580-45-2 is being explored for its potential in treating various conditions. Its mechanism of action is believed to involve modulation of specific enzymes or receptors, though detailed studies are still underway. The compound's structure-activity relationship (SAR) is a focal point for researchers aiming to optimize its therapeutic profile. This aligns with the broader industry shift toward personalized medicine and targeted therapies.

In conclusion, 2-(2-methoxyphenoxy)-N-(6-methoxypyrimidin-4-yl)acetamide represents a compelling area of research with applications spanning human health and agriculture. Its unique chemical properties and adaptability make it a valuable subject for further investigation. As scientific advancements continue, this compound may well emerge as a key player in addressing some of the most pressing challenges in modern science and industry.